Cas no 920334-57-2 (Benzene, 1-iodo-2-[(2-propen-1-yloxy)methyl]-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-iodo-2-[(2-propen-1-yloxy)methyl]-4-(trifluoromethyl)-
• CAS No: 920334-57-2
• MF: C₁₁H₁₀F₃IO
• MW: 342.096186161041
• CID: 757256
• PubChem ID: 67039025
• Update Time: 2025-04-19

Benzene, 1-iodo-2-[(2-propen-1-yloxy)methyl]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-[(2-propen-1-yloxy)methyl]-4-(trifluoromethyl)-
• 1-iodo-2-(prop-2-enoxymethyl)-4-(trifluoromethyl)benzene
• SCHEMBL1450735
• 920334-57-2
• 1-Iodo-2-{[(prop-2-en-1-yl)oxy]methyl}-4-(trifluoromethyl)benzene
• DTXSID20736273

• Inchi： 1S/C11H10F3IO/c1-2-5-16-7-8-6-9(11(12,13)14)3-4-10(8)15/h2-4,6H,1,5,7H2
• InChI Key： XAQRIIKJYJTJPL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C=C1COCC=C

Computed Properties

• Exact Mass: 341.97285g/mol
• Monoisotopic Mass: 341.97285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų